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molecular formula C8H6BrNO B8614265 4-(Bromomethyl)-2-hydroxybenzonitrile CAS No. 210037-56-2

4-(Bromomethyl)-2-hydroxybenzonitrile

Cat. No. B8614265
CAS RN: 210037-56-2
M. Wt: 212.04 g/mol
InChI Key: YVGMRHNRRDVXFO-UHFFFAOYSA-N
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Patent
US06297239B1

Procedure details

2-hydroxy-4-hydroxymethylbenzonitrile (0.20 g, 1.34 mmol) was dissolved in DMF (5 mL) and CH2Cl2(5 mL) and then treated with triphenylphosphine (0.53 g, 2.01 mmol) and carbon tetrabromide (0.67 g, 2.01 mmol) at ambient temperature with stirring. After 2 h, the reaction mixture was partitioned between EtOAc (100 mL) and H2O (100 mL), the organic layer were separated, dried (MgSO4), and filtered to give the title compound after silica gel chromatography (15% EtOAc/hexane to 25% EtOAc/hexane).
Name
2-hydroxy-4-hydroxymethylbenzonitrile
Quantity
0.2 g
Type
reactant
Reaction Step One
Name
DMF
Quantity
5 mL
Type
solvent
Reaction Step One
Name
CH2Cl2
Quantity
5 mL
Type
reactant
Reaction Step Two
Name
triphenylphosphine
Quantity
0.53 g
Type
reactant
Reaction Step Two
Name
carbon tetrabromide
Quantity
0.67 g
Type
reactant
Reaction Step Two
Name
title compound

Identifiers

REACTION_CXSMILES
[OH:1][C:2]1[CH:9]=[C:8]([CH2:10]O)[CH:7]=[CH:6][C:3]=1[C:4]#[N:5].C(Cl)Cl.C1(P(C2C=CC=CC=2)C2C=CC=CC=2)C=CC=CC=1.C(Br)(Br)(Br)[Br:35]>CN(C=O)C>[Br:35][CH2:10][C:8]1[CH:7]=[CH:6][C:3]([C:4]#[N:5])=[C:2]([OH:1])[CH:9]=1

Inputs

Step One
Name
2-hydroxy-4-hydroxymethylbenzonitrile
Quantity
0.2 g
Type
reactant
Smiles
OC1=C(C#N)C=CC(=C1)CO
Name
DMF
Quantity
5 mL
Type
solvent
Smiles
CN(C)C=O
Step Two
Name
CH2Cl2
Quantity
5 mL
Type
reactant
Smiles
C(Cl)Cl
Name
triphenylphosphine
Quantity
0.53 g
Type
reactant
Smiles
C1(=CC=CC=C1)P(C1=CC=CC=C1)C1=CC=CC=C1
Name
carbon tetrabromide
Quantity
0.67 g
Type
reactant
Smiles
C(Br)(Br)(Br)Br

Conditions

Stirring
Type
CUSTOM
Details
with stirring
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
the reaction mixture was partitioned between EtOAc (100 mL) and H2O (100 mL)
CUSTOM
Type
CUSTOM
Details
the organic layer were separated
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried (MgSO4)
FILTRATION
Type
FILTRATION
Details
filtered

Outcomes

Product
Details
Reaction Time
 2 h
Name
title compound
Type
product
Smiles
BrCC1=CC(=C(C#N)C=C1)O

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.